![molecular formula C5H10Br2 B7822304 2,3-Dibromopentane CAS No. 22415-73-2](/img/structure/B7822304.png)
2,3-Dibromopentane
Overview
Description
2,3-Dibromopentane is a chemical compound with the molecular formula C5H10Br2 . It is also known by other names such as erythro-2,3-Dibromopentane and Threo-2,3-dibromopentane .
Synthesis Analysis
This compound can be synthesized through a double elimination reaction from a dihaloalkane . This process involves the use of a strong base, such as sodium amide in liquid ammonia . The reaction proceeds via the E2 mechanism, which is a concerted reaction .
Molecular Structure Analysis
The molecular structure of this compound consists of five carbon atoms, ten hydrogen atoms, and two bromine atoms . The average mass of the molecule is 229.941 Da .
Chemical Reactions Analysis
Bromine reacts with compounds that contain a C=C double bond to give the product expected from addition across the double bond . For example, bromine reacts with 2-butene to form 2,3-dibromobutane and with 3-methyl-2-pentene to form this compound .
Physical And Chemical Properties Analysis
This compound has a density of 1.7±0.1 g/cm3, a boiling point of 177.0±8.0 °C at 760 mmHg, and a flash point of 54.4±17.7 °C . It has a molar refractivity of 40.6±0.3 cm3 .
Scientific Research Applications
Spectroscopic Analysis and Rotational Isomers : Snyder (1968) conducted a detailed study on the infrared spectra of 2,3-Dibromopentane and related compounds. The research focused on identifying specific rotational isomers and understanding their stabilities and conformations in different states, which is vital for spectroscopic analysis and the understanding of molecular behavior (Snyder, 1968).
Preparation of Liquid Crystalline Derivatives : Ringstrand et al. (2011) described the preparation of 3-substituted 1,5-dibromopentanes as precursors to heteracyclohexanes. These compounds are important intermediates in the synthesis of liquid crystalline derivatives containing 6-membered heterocyclic rings (Ringstrand et al., 2011).
Thermodynamic and Acoustic Properties : Chorążewski and Skrzypek (2010) reported on the thermodynamic and acoustic properties of 1,5-dibromopentane. Their study provided new experimental data on the speed of sound in the liquid form of this compound, which helps in understanding its physical properties under various conditions (Chorążewski & Skrzypek, 2010).
Synthesis of Organic Compounds : Mitani, Takeuchi, and Koyama (1987) explored the synthesis of tetrahydropyran derivatives using 1,5-dibromopentane derivatives. This process highlights the role of this compound in the synthesis of complex organic compounds, particularly in the field of organic chemistry (Mitani, Takeuchi, & Koyama, 1987).
Chiral Organometallic Reagents : Hoffmann et al. (1992) investigated the origins of diastereoselectivity in the bromine/lithium exchange of 3–alkoxy–1,1–dibromopentanes. This study provides insight into the stereoselective reactions of organometallic compounds, an important aspect in the synthesis of chiral molecules (Hoffmann et al., 1992).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2,3-dibromopentane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10Br2/c1-3-5(7)4(2)6/h4-5H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWBRXRHBXMVUEX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(C)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10Br2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10871127 | |
Record name | 2,3-Dibromopentane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10871127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5398-25-4, 22415-74-3 | |
Record name | 2,3-Dibromopentane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5398-25-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3-Dibromopentane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005398254 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | erythro-2,3-Dibromopentane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022415743 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,3-Dibromopentane | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=4601 | |
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Record name | 2,3-Dibromopentane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10871127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3-dibromopentane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.025 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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